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Compound of Interest

Compound Name: NSC 601980
Cat. No.: B1191705

Get Quote

Executive Summary & Compound Profile

NSC 601980 is a research-grade anti-tumor agent characterized by its potent inhibition of cell
proliferation in specific cancer lines (e.g., COLO 205, HT-29).[1][2] While some Safety Data
Sheets (SDS) may classify novel research compounds as "Not Hazardous" due to a lack of
comprehensive toxicological testing, biological activity dictates the safety protocol.

As a biologically active anti-neoplastic agent, NSC 601980 must be handled with the
"Precautionary Principle,” treating it as a potential cytotoxic hazard. This guide outlines the
mandatory procedures for disposal to ensure personnel safety and environmental compliance.

Physicochemical & Safety Data
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Property Specification

CAS Number 2070018-27-6

Chemical Formula C1sH12Na4

Molecular Weight 248.28 g/mol

Physical State Solid (Pink to Red Powder)
Solubility Soluble in DMSO (= 30 mg/mL)

Anti-tumor; Cell proliferation inhibitor (Log Glso ~

Bioactivity
-6.[1][2][3]6)

Treat as Cytotoxic/Potent Compound (Targeted
Hazard Class ]
Containment)

Hazard Assessment & Pre-Disposal Logic

The "SDS Gap" Warning: Research chemicals often lack a full GHS hazard classification (e.g.,
H350 Carcinogenicity) simply because long-term toxicity studies have not been conducted.

o Scientific Reality: NSC 601980 is designed to disrupt cellular mechanisms.

o Operational Directive: Do NOT dispose of this compound down the drain or in general trash.
It requires thermal destruction (incineration) via a licensed chemical waste stream.

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal workflow, ensure the following barrier protection is active:

e Respiratory: N95 respirator minimum; P100 or Biosafety Cabinet (Class IlI) recommended if
handling open powder.

e Dermal: Double nitrile gloves (0.11 mm minimum thickness).

e Ocular: Chemical splash goggles (ANSI Z87.1).
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» Body: Lab coat with cuffed sleeves; Tyvek sleeves recommended for stock solution
preparation.

Detailed Disposal Protocols
Workflow A: Solid Waste (Pure Powder & Contaminated
Debris)

Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.
o Containment: Place the solid waste into a clear, sealable polyethylene bag (4 mil thickness).

o Secondary Containment: Seal the bag and place it inside a rigid Hazardous Waste Container
(typically a black or yellow bin designated for chemical solids).

» Labeling: Affix a hazardous waste label.
o Constituents: "NSC 601980 (Anti-tumor agent) - Solid Debris"
o Hazard Checkbox: Toxic / Irritant.

o Disposal Path: Transfer to EHS for High-Temperature Incineration.

Workflow B: Liquid Waste (Stock Solutions in DMSO)

Applicability: Leftover experimental aliquots, dissolved stocks.

e Segregation: Do not mix with aqueous acid/base waste. Use a dedicated "Organic Solvent"
waste container (compatible with DMSO).

e Transfer: Pour the solution into the container using a funnel to prevent spillage.

e Rinsing: Rinse the original vial with a small volume of acetone or ethanol and add the rinsate
to the same organic waste container.

e Labeling:

o Constituents: "DMSO, NSC 601980 (<1%)"
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o Hazard Checkbox: Flammable (due to solvent), Toxic.

Workflow C: Empty Containers (Vials/Bottles)

Applicability: Original glass vials after full use.

o Triple Rinse: Rinse the empty vial three times with a compatible solvent (Ethanol or
Acetone).

e Rinsate Disposal: Collect all three rinses into the Liquid Waste container (Workflow B).
» Defacing: Cross out the original label on the glass vial.

o Final Disposal: Place the triple-rinsed, defaced vial into the "Glass/Sharps" disposal box or
"Chemically Contaminated Glass" bin, depending on facility rules.

Visualized Decision Logic

The following diagram illustrates the decision matrix for segregating NSC 601980 waste
streams to ensure zero environmental release.
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Figure 1: Operational decision tree for the segregation and disposal of NSC 601980 waste
streams.

Emergency Spill Response
In the event of a spill outside of primary containment (Biosafety Cabinet/Fume Hood):
o Evacuate & Alert: Clear the immediate area. Alert nearby personnel.
e PPE Upgrade: Don double gloves, safety goggles, and an N95 mask before re-entering.
e Powder Spill:

o Cover with a damp paper towel (to prevent dust aerosolization).

o Wipe up gently.

o Clean area with 10% bleach solution followed by water.
e Liquid Spill:

o Absorb with inert material (vermiculite or spill pads).

o Do not use combustible materials (sawdust) if dissolved in flammable solvents.

o Disposal: All cleanup materials must be disposed of via Workflow A (Solid Waste).

References

o National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US); 2011. Retrieved from [Link]

e PubChem. Compound Summary: NSC 601980.[1][2][3][4] National Library of Medicine.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1191705/docs?utm_src=pdf-body#proper-disposal-procedures-for-nsc-601980-anti-tumor-agent
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b1191705/docs?utm_src=pdf-body#proper-disposal-procedures-for-nsc-601980-anti-tumor-agent
https://www.medchemexpress.com/NSC-601980.html
https://file.medchemexpress.com/batch_PDF/HY-B1714/NSC-601980-analog-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1714A/NSC-601980-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/NSC-601980-analog.html
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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